Cas no 407582-48-3 (Desisobutyl Febuxostat)

• Product Name: Desisobutyl Febuxostat
• CAS No: 407582-48-3
• MF: C₁₂H₈N₂O₃S
• MW: 260.268521308899
• MDL: MFCD30558779
• CID: 4456917
• Update Time: 2025-05-19

Desisobutyl Febuxostat Chemical and Physical Properties

Names and Identifiers

• Febuxostat impurity 21
• Desisobutyl Febuxostat

• MDL： MFCD30558779
• Inchi： 1S/C12H8N2O3S/c1-6-10(12(16)17)18-11(14-6)7-2-3-9(15)8(4-7)5-13/h2-4,15H,1H3,(H,16,17)
• InChI Key： ZJDGVDDELZNDRA-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=C(C)N=C1C1C=CC(=C(C#N)C=1)O

Experimental Properties

• Density: 1.56±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Very slightly soluble (0.13 g/l) (25 º C),

Additional information on Desisobutyl Febuxostat

Desisobutyl Febuxostat (CAS No. 407582-48-3): A Comprehensive Overview

Desisobutyl Febuxostat (CAS No. 407582-48-3) is a chemically modified derivative of Febuxostat, a well-known xanthine oxidase inhibitor. This compound has garnered significant attention in pharmaceutical research due to its potential therapeutic applications, particularly in the management of hyperuricemia and gout. The structural modification involving the removal of an isobutyl group enhances its pharmacokinetic properties, making it a subject of interest for drug development.

The chemical name for Desisobutyl Febuxostat is 2-[3-cyano-4-(2-methylpropoxy)phenyl]-4-methylthiazole-5-carboxylic acid. Its molecular formula is C₁₆H₁₆N₂O₃S, and it has a molecular weight of 316.38 g/mol. The compound is typically a white to off-white crystalline powder, sparingly soluble in water but soluble in organic solvents like dimethyl sulfoxide (DMSO) and methanol.

One of the most searched topics related to Desisobutyl Febuxostat is its mechanism of action. Like its parent compound, Febuxostat, it works by selectively inhibiting xanthine oxidase, an enzyme responsible for the production of uric acid. This inhibition reduces serum uric acid levels, which is crucial in treating conditions like gout and hyperuricemia. Researchers are particularly interested in how the desisobutyl modification affects the compound's bioavailability and efficacy.

Another hot topic is the potential advantages of Desisobutyl Febuxostat over traditional gout medications. Patients and healthcare providers often search for alternatives to allopurinol, which can cause severe side effects in some individuals. Early studies suggest that Desisobutyl Febuxostat may offer a better safety profile while maintaining high efficacy, though more clinical trials are needed to confirm these findings.

The synthesis of Desisobutyl Febuxostat involves multi-step organic reactions, starting from readily available precursors. The process typically includes condensation, cyclization, and hydrolysis steps, with careful control of reaction conditions to ensure high yield and purity. This compound is often used as an intermediate in the production of more complex pharmaceutical agents, highlighting its importance in medicinal chemistry.

In terms of applications, Desisobutyl Febuxostat is primarily investigated for its role in treating gout and hyperuricemia. However, recent studies have explored its potential in other areas, such as cardiovascular health. Elevated uric acid levels are linked to hypertension and other cardiovascular risks, making this compound a candidate for broader therapeutic use. Researchers are also examining its anti-inflammatory properties, which could expand its applications beyond uric acid management.

The market demand for Desisobutyl Febuxostat is driven by the increasing prevalence of gout and related metabolic disorders. With rising obesity rates and aging populations, the incidence of hyperuricemia is expected to grow, fueling the need for effective treatments. Pharmaceutical companies are investing in research to develop next-generation xanthine oxidase inhibitors, with Desisobutyl Febuxostat being a promising candidate.

Quality control is a critical aspect of Desisobutyl Febuxostat production. Analytical methods such as high-performance liquid chromatography (HPLC) and mass spectrometry are employed to ensure the compound meets stringent purity standards. Regulatory agencies require thorough characterization and stability testing to approve its use in drug formulations, emphasizing the importance of precise synthesis and handling.

For researchers and manufacturers, sourcing high-quality Desisobutyl Febuxostat is essential. The compound is available from specialized chemical suppliers, often with certificates of analysis (CoA) to verify its identity and purity. Proper storage conditions, such as keeping it in a cool, dry place away from light, are necessary to maintain its stability over time.

In conclusion, Desisobutyl Febuxostat (CAS No. 407582-48-3) represents a significant advancement in the field of xanthine oxidase inhibitors. Its unique chemical structure and potential therapeutic benefits make it a valuable subject of ongoing research. As scientists uncover more about its properties and applications, this compound could play a pivotal role in addressing unmet medical needs in gout and beyond.